Cas no 404010-33-9 (Methanesulfonamide, N-[5-(1,1-dimethylethyl)-2-methoxy-3-nitrophenyl]-)

Methanesulfonamide, N-[5-(1,1-dimethylethyl)-2-methoxy-3-nitrophenyl]- structure
404010-33-9 structure
Product Name:Methanesulfonamide, N-[5-(1,1-dimethylethyl)-2-methoxy-3-nitrophenyl]-
CAS No:404010-33-9
MF:C12H18N2O5S
MW:302.346722126007
CID:2826219
PubChem ID:11231924
Update Time:2025-04-21

Methanesulfonamide, N-[5-(1,1-dimethylethyl)-2-methoxy-3-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

    • MUOWODBPFRQEDV-UHFFFAOYSA-N
    • Methanesulfonamide, N-[5-(1,1-dimethylethyl)-2-methoxy-3-nitrophenyl]-
    • N-(5-tert-Butyl-2-methoxy-3-nitrophenyl)methanesulfonamide
    • DB-109823
    • N-(5-(tert-butyl)-2-methoxy-3-nitrophenyl)methanesulfonamide
    • 404010-33-9
    • SCHEMBL6637777
    • DTXSID80459592
    • Inchi: 1S/C12H18N2O5S/c1-12(2,3)8-6-9(13-20(5,17)18)11(19-4)10(7-8)14(15)16/h6-7,13H,1-5H3
    • InChI Key: MUOWODBPFRQEDV-UHFFFAOYSA-N
    • SMILES: S(C)(NC1=C(C(=CC(=C1)C(C)(C)C)[N+](=O)[O-])OC)(=O)=O

Computed Properties

  • Exact Mass: 302.09364285Da
  • Monoisotopic Mass: 302.09364285Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 110Ų

Methanesulfonamide, N-[5-(1,1-dimethylethyl)-2-methoxy-3-nitrophenyl]- Related Literature

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